Cas no 1865679-30-6 (Ethanone, 1-(2-hydroxy-4-methylphenyl)-, hydrazone)

• Product Name: Ethanone, 1-(2-hydroxy-4-methylphenyl)-, hydrazone
• CAS No: 1865679-30-6
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 5238126
• Update Time: 2025-06-13

Ethanone, 1-(2-hydroxy-4-methylphenyl)-, hydrazone Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2-hydroxy-4-methylphenyl)-, hydrazone

• Inchi： 1S/C9H12N2O/c1-6-3-4-8(7(2)11-10)9(12)5-6/h3-5,12H,10H2,1-2H3
• InChI Key： BJGNNVLWXGFFER-UHFFFAOYSA-N
• SMILES： C(=NN)(C1=CC=C(C)C=C1O)C

Additional information on Ethanone, 1-(2-hydroxy-4-methylphenyl)-, hydrazone

Ethanone, 1-(2-hydroxy-4-methylphenyl)-, Hydrazone: Chemical Profile and Emerging Applications

Ethanone, 1-(2-hydroxy-4-methylphenyl)-, hydrazone (CAS no. 1865679-30-6) is a significant compound in the realm of organic chemistry, exhibiting unique structural and functional properties that have garnered attention from researchers across various disciplines. This hydrazone derivative, characterized by its phenolic and ketonic functionalities, has found utility in pharmaceutical research, agrochemical formulations, and material science. The compound's molecular architecture, featuring a benzene ring substituted with a hydroxyl group at the 2-position and a methyl group at the 4-position, contributes to its reactivity and potential applications.

The synthesis of Ethanone, 1-(2-hydroxy-4-methylphenyl)-, hydrazone involves a condensation reaction between an appropriate aldehyde and a hydrazine derivative. This process highlights the compound's versatility as a building block in organic synthesis. The presence of both hydroxyl and carbonyl groups makes it a valuable intermediate for further functionalization, enabling the creation of more complex molecules with tailored properties.

In recent years, there has been growing interest in exploring the pharmacological potential of this Ethanone, 1-(2-hydroxy-4-methylphenyl)-, hydrazone. Studies have indicated that such derivatives may exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for drug development. For instance, research has suggested that compounds with similar structural motifs could interfere with pathways involved in inflammation and oxidative stress, which are key factors in numerous diseases.

The benzene ring in Ethanone, 1-(2-hydroxy-4-methylphenyl)-, hydrazone serves as a scaffold for further derivatization, allowing chemists to modify its electronic properties and bioactivity. This flexibility has led to investigations into its use as an intermediate in the synthesis of novel therapeutic agents. Additionally, the compound's ability to form hydrogen bonds due to the hydroxyl group enhances its interactions with biological targets, making it an attractive candidate for drug design.

Beyond pharmaceutical applications, Ethanone, 1-(2-hydroxy-4-methylphenyl)-, hydrazone has shown promise in material science. Its unique chemical properties make it suitable for use in polymer chemistry and as a crosslinking agent. Researchers have explored its incorporation into hydrogels and coatings, where its ability to form stable hydrogen bonds contributes to improved material performance. These findings underscore the compound's broad utility across multiple scientific domains.

The growing body of research on Ethanone, 1-(2-hydroxy-4-methylphenyl)-, hydrazone highlights its significance as a versatile chemical entity. Its synthesis and applications continue to be areas of active investigation, driven by the need for innovative solutions in medicine and materials engineering. As our understanding of its properties deepens, so too does its potential to contribute to advancements in science and technology.

In conclusion, Ethanone, 1-(2-hydroxy-4-methylphenyl)-, hydrazone (CAS no. 1865679-30-6) represents a fascinating compound with diverse applications. Its unique structure and reactivity make it a valuable tool for researchers seeking to develop new drugs or advanced materials. As scientific exploration progresses，this compound is poised to play an increasingly important role in shaping the future of chemistry and related fields.